Cas no 219312-89-7 ((9H-fluoren-9-yl)methyl piperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl piperazine-1-carboxylate
• CAS No: 219312-89-7
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 2111122
• PubChem ID: 2756143
• Update Time: 2025-06-11

(9H-fluoren-9-yl)methyl piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl piperazine-1-carboxylate
• (9H-Fluoren-9-yl)methylpiperazine-1-carboxylate
• SCHEMBL2710008
• Fmoc piperazine
• AKOS027324696
• fmoc-piperazine
• DA-31840
• SY035671
• N-Fmoc-piperazine
• 1-Fmoc-piperazine
• MFCD01076310
• GZBLLBMXRTZBSX-UHFFFAOYSA-N
• 9H-fluoren-9-ylmethyl Piperazine-1-carboxylate
• 219312-89-7

• Inchi： 1S/C19H20N2O2/c22-19(21-11-9-20-10-12-21)23-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18,20H,9-13H2
• InChI Key： GZBLLBMXRTZBSX-UHFFFAOYSA-N
• SMILES： O(C(N1CCNCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 308.152477885Da
• Monoisotopic Mass: 308.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (9H-fluoren-9-yl)methyl piperazine-1-carboxylate

Comprehensive Overview of (9H-fluoren-9-yl)methyl piperazine-1-carboxylate (CAS No. 219312-89-7)

(9H-fluoren-9-yl)methyl piperazine-1-carboxylate, with the CAS registry number 219312-89-7, is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of fluorenylmethyloxycarbonyl (Fmoc) derivatives, which are pivotal in peptide synthesis and drug development. Its unique structure, combining a fluorenylmethyl group with a piperazine carboxylate moiety, makes it a versatile intermediate for constructing complex molecular architectures.

In recent years, the demand for Fmoc-protected piperazine derivatives like 219312-89-7 has surged due to their role in high-throughput screening and combinatorial chemistry. Researchers are increasingly exploring its applications in targeted drug delivery systems and bioconjugation techniques, aligning with trends in personalized medicine and nanotechnology. The compound’s stability under mild conditions and compatibility with solid-phase peptide synthesis (SPPS) further enhances its appeal.

One of the most searched questions in scientific forums is: "How does (9H-fluoren-9-yl)methyl piperazine-1-carboxylate improve peptide yield?" The answer lies in its ability to act as a protecting group for amines, preventing unwanted side reactions during peptide coupling. Its orthogonal deprotection properties allow selective removal under basic conditions, a feature critical for multi-step syntheses. This aligns with the growing interest in green chemistry, as it reduces waste and improves efficiency.

From an industrial perspective, CAS 219312-89-7 is valued for its scalability. Manufacturers highlight its use in producing bioactive scaffolds for G-protein-coupled receptor (GPCR) modulators, a hot topic in drug discovery. Its compatibility with automated synthesizers also caters to the rise of AI-driven molecular design, addressing the demand for faster lead compound optimization.

Analytical studies of (9H-fluoren-9-yl)methyl piperazine-1-carboxylate often focus on its HPLC purity profiles and mass spectrometry data, key metrics for quality control. Recent publications emphasize its low toxicity profile, making it suitable for biomedical applications. This resonates with the public’s heightened awareness of safer chemical alternatives, a trend amplified by sustainability-driven research.

In summary, 219312-89-7 exemplifies the intersection of traditional organic chemistry and cutting-edge biotechnology. Its adaptability to emerging fields like proteolysis-targeting chimeras (PROTACs) and click chemistry ensures its relevance in future scientific breakthroughs. As the pharmaceutical industry pivots toward fragment-based drug design, this compound’s role is poised to expand further.